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impurities

  • 2-Hydroxyfelbamate
    2-Hydroxyfelbamate
    • Cat. No.:
    • B195904
    • CAS No.:
    • 109482-32-8
    • Molecular Formula:
    • C11H14N2O5
    • Molecular Weight:
    • 254.24 g/mol
    Description
    2-Hydroxyfelbamate belongs to the class of organic compounds known as glycerolipids. These are lipids formed by joining fatty acids to glycerol by ester bonds. 2-Hydroxyfelbamate is slightly soluble (in water) a...
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  • Estra-1,3,5,7,9-pentaene-3,17beta-diol
    Estra-1,3,5,7,9-pentaene-3,17beta-diol
    • Cat. No.:
    • B196224
    • CAS No.:
    • 1423-97-8
    • Molecular Formula:
    • C18H20O2
    • Molecular Weight:
    • 268.3 g/mol
    Description
    The 17β-metabolite of Equilin. Equilenin is an estrogenic steroid hormone obtained from the urine of pregnant mares.
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  • Ethyl 2-(2,4,5-trimethoxybenzamido)thiazole-4-carboxylate
    Ethyl 2-(2,4,5-trimethoxybenzamido)thiazole-4-carboxyla...
    • Cat. No.:
    • B195549
    • CAS No.:
    • 185105-98-0
    • Molecular Formula:
    • C16H18N2O6S
    • Molecular Weight:
    • 366.4 g/mol
    Description
    An impurity of Acotiamide, a drug for the treatment of postprandial fullness, upper abdominal bloating, and early satiation due to functional dyspepsia.
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  • Fipronil Desulfinyl
    Fipronil Desulfinyl
    • Cat. No.:
    • B195290
    • CAS No.:
    • 205650-65-3
    • Molecular Formula:
    • C12H4Cl2F6N4
    • Molecular Weight:
    • 389.08 g/mol
    Description
    Fipronil-desulfinyl is a member of the class of pyrazoles that is 1H-pyrazole that is substituted at positions 1, 3, 4, and 5 by 2,6-dichloro-4-(trifluoromethyl)phenyl, cyano, trifluoromethyl, and amino groups, ...
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  • (1,3-Dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)acetaldehyde
    (1,3-Dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-y...
    • Cat. No.:
    • B195440
    • CAS No.:
    • 5614-53-9
    • Molecular Formula:
    • C9H10N4O3
    • Molecular Weight:
    • 222.2 g/mol
    Description
    Theophyline impurity.
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  • 4-Ethyl-2,3-dioxopiperazine-1-carbonyl chloride
    4-Ethyl-2,3-dioxopiperazine-1-carbonyl chloride
    • Cat. No.:
    • B193831
    • CAS No.:
    • 59703-00-3
    • Molecular Formula:
    • C7H9ClN2O3
    • Molecular Weight:
    • 204.61 g/mol
    Description
    4-Ethyl-2,3-dioxo-1-piperazinecarbonyl Chloride is used as a reagent in the synthesis of amino(thienyl)benzamide derivatives which are used as histone deacetylase inhibitors and have antitumor activity. 4-Ethyl-...
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  • N-(2-Hydroxy-5-((1S)-1-hydroxy-2-(((1R)-2-(4-methoxyphenyl)-1-methylethyl)amino)ethyl)phenyl)formamide
    N-(2-Hydroxy-5-((1S)-1-hydroxy-2-(((1R)-2-(4-methoxyphe...
    • Cat. No.:
    • B195480
    • CAS No.:
    • 67346-50-3
    • Molecular Formula:
    • C19H24N2O4
    • Molecular Weight:
    • 344.4 g/mol
    Description
    N-(2-Hydroxy-5-((1S)-1-hydroxy-2-(((1R)-2-(4-methoxyphenyl)-1-methylethyl)amino)ethyl)phenyl)formamide, also known as N-(2-Hydroxy-5-((1S)-1-hydroxy-2-(((1R)-2-(4-methoxyphenyl)-1-methylethyl)amino)ethyl)phenyl)...
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  • rel-(R,S)-Formoterol
    rel-(R,S)-Formoterol
    • Cat. No.:
    • B195476
    • CAS No.:
    • 67346-51-4
    • Molecular Formula:
    • C19H24N2O4
    • Molecular Weight:
    • 344.4 g/mol
    Description
    Rel-(R,S)-Formoterol, also known as Rel-(R,S)-Formoterol, is a useful research compound. Its molecular formula is C19H24N2O4 and its molecular weight is 344.4 g/mol. The purity is usually > 95%.
    BenchChem o...
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  • m-Chloramphenicol
    m-Chloramphenicol
    • Cat. No.:
    • B194032
    • CAS No.:
    • 7411-65-6
    • Molecular Formula:
    • C11H12Cl2N2O5
    • Molecular Weight:
    • 323.13 g/mol
    Description
    m-Chloramphenicol threo form is an impurity of Chloramphenicol. Chloramphenicol is an antibiotic used for the treatment of a number of bacterial infections.
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  • Indacaterol maleate
    Indacaterol maleate
    • Cat. No.:
    • B195483
    • CAS No.:
    • 753498-25-8
    • Molecular Formula:
    • C28H32N2O7
    • Molecular Weight:
    • 508.6 g/mol
    Description
    Indacaterol fumarate is a quinolone and a hydroxyquinoline.
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